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Compound of Interest

Compound Name: Lrrk2-IN-2

Cat. No.: B12412751

Application Note and Protocols for Researchers,
Scientists, and Drug Development Professionals

Note on Compound Name: The information provided pertains to LRRK2-IN-1, a potent and
selective inhibitor of Leucine-rich repeat kinase 2 (LRRK2). It is highly likely that the requested
"Lrrk2-IN-2" was a typographical error, as LRRK2-IN-1 is a widely characterized and
commercially available compound fitting the context of this request.

Introduction

Leucine-rich repeat kinase 2 (LRRK2) is a large, multi-domain protein that is a key target in the
study of Parkinson's disease and other neurodegenerative disorders.[1][2][3][4][5][6] LRRK2-
IN-1 is a potent and selective small molecule inhibitor of LRRK2 kinase activity, effective
against both wild-type and mutant forms of the enzyme, such as the common G2019S
mutation.[7][8][9] Proper preparation and storage of LRRK2-IN-1 stock solutions are critical for
ensuring experimental reproducibility and obtaining reliable data in cell-based assays. This
document provides a detailed protocol for the preparation, storage, and use of LRRK2-IN-1
stock solutions in a cell culture setting.

Physicochemical and Solubility Data

Accurate quantitative data is essential for the precise preparation of stock solutions. The table
below summarizes the key properties of LRRK2-IN-1.
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Parameter Value Source
Molecular Formula C31H3sNsOs3 [7119]
Molecular Weight 570.69 g/mol [71[81[9]
Appearance Light yellow to yellow solid [7]
Purity >98%

CAS Number 1234480-84-2 [7119]

Solubility in DMSO

= 30 mg/mL (approx. 52.57
mM)

[7](8]

Solubility in Ethanol

25 mg/mL

[°]

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

[7](8]

Experimental Protocols
Materials and Equipment

Materials:

o Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

LRRK2-IN-1 powder

 Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL, 15 mL, 50 mL)

 Sterile, light-blocking cryovials for aliquoting

o Pipettes and sterile, filtered pipette tips

o \ortex mixer

 Ultrasonic bath (optional, but recommended for higher concentrations)

Equipment:
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e Analytical balance
e Laminar flow hood or biosafety cabinet

e -20°C and -80°C freezers

Preparation of a 10 mM LRRK2-IN-1 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for subsequent dilutions in cell culture experiments.

e Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to
prevent the absorption of atmospheric water.

o Weigh LRRK2-IN-1: In a sterile conical tube, carefully weigh out the desired amount of
LRRK2-IN-1 powder using an analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 5.71 mg of LRRK2-IN-1.

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Example: 0.001 L x 0.010 mol/L x 570.69 g/mol x 1000 mg/g = 5.7069 mg

e Solubilization: Under a sterile hood, add the appropriate volume of anhydrous DMSO to the
tube containing the LRRK2-IN-1 powder. For the example above, add 1 mL of DMSO.

» Mixing: Tightly cap the tube and vortex thoroughly for several minutes until the powder is
completely dissolved. For concentrations at or above 30 mg/mL, brief sonication in an
ultrasonic water bath may be necessary to achieve full dissolution.[7][8]

 Sterilization (Optional): If sterility is a concern, the concentrated stock solution can be
sterilized by filtering through a 0.22 um syringe filter that is compatible with DMSO.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-
blocking cryovials. This is crucial to prevent degradation from repeated freeze-thaw cycles.

[7]
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o Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for
long-term storage (up to 1 year).[7][8]

Preparation of Working Solutions for Cell Culture

e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

« Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to achieve
the desired final concentration for your experiment. It is critical to ensure that the final
concentration of DMSO in the culture medium is non-toxic to the cells, typically well below
0.5%, and ideally below 0.1%.

o Application to Cells: Add the final working solution to your cell cultures and mix gently.
Remember to include a vehicle control (culture medium with the same final concentration of
DMSO) in your experimental design.
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Caption: Inhibition of LRRK2 kinase activity by LRRK2-IN-1.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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